Cas no 674799-05-4 (Cyclopentanol, 3-ethyl-2-(phenylmethyl)-, (1R,2R,3R)-rel- (9CI))

674799-05-4 structure
Product name:Cyclopentanol, 3-ethyl-2-(phenylmethyl)-, (1R,2R,3R)-rel- (9CI)
CAS No:674799-05-4
MF:C14H20O
MW:204.308004379272
CID:966104
Cyclopentanol, 3-ethyl-2-(phenylmethyl)-, (1R,2R,3R)-rel- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanol, 3-ethyl-2-(phenylmethyl)-, (1R,2R,3R)-rel- (9CI)
- Cyclopentanol, 3-ethyl-2-(phenylmethyl)-, (1R,2R,3R)-rel-
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- Inchi: 1S/C14H20O/c1-2-12-8-9-14(15)13(12)10-11-6-4-3-5-7-11/h3-7,12-15H,2,8-10H2,1H3/t12-,13-,14-/m1/s1
- InChI Key: JNUVXKJIQHWHLL-MGPQQGTHSA-N
- SMILES: [C@@H]1(O)CC[C@@H](CC)[C@H]1CC1=CC=CC=C1
Computed Properties
- Exact Mass: 204.151
- Monoisotopic Mass: 204.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
Cyclopentanol, 3-ethyl-2-(phenylmethyl)-, (1R,2R,3R)-rel- (9CI) Related Literature
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Sean W. Reilly,Charles Edwin Webster,T. Keith Hollis,Henry U. Valle Dalton Trans., 2016,45, 2823-2828
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A. Martin-Calvo,J. J. Gutiérrez-Sevillano,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2015,17, 24048-24055
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Wentao Wang,Tao Zheng,Qicheng Zhang,Fan Wu,Yihan Liu,Lin Zhang,Jun Zhang,Mingqian Wang,Yi Sun Biomater. Sci., 2020,8, 1748-1758
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Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
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